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Compound of Interest

Compound Name: Flesinoxan hydrochloride

Cat. No.: B1238546 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Flesinoxan hydrochloride, a potent and selective

5-HT1A receptor agonist. This document provides immediate access to critical safety protocols

and logistical information to ensure the safe and effective use of this compound in a laboratory

setting.

Physical and Chemical Properties
Flesinoxan hydrochloride is a phenylpiperazine derivative with a complex molecular

structure. A summary of its key physical and chemical properties is provided below.
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Property Value Reference

Molecular Formula C22H27ClFN3O4 [1]

Molecular Weight 451.9 g/mol [1]

CAS Number 98205-89-1 [1]

Appearance Crystalline solid [2]

Solubility Soluble in DMSO [3]

Storage Conditions

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years). Stock solutions can be

stored at -80°C for up to 2

years and at -20°C for up to 1

year.

[3][4]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Flesinoxan hydrochloride, appropriate personal protective

equipment must be worn at all times during handling.

PPE Specification Rationale

Gloves
Two pairs of chemotherapy-

rated gloves

Prevents skin contact and

absorption.

Gown

Disposable, lint-free, solid-front

gown with closed back and

elastic or knit cuffs

Protects skin and personal

clothing from contamination.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and airborne particles.

Respiratory Protection
A NIOSH-certified N95 or

higher respirator

Recommended when handling

the powder form to prevent

inhalation.
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Operational Plans: Handling and Storage
Strict adherence to the following procedures is mandatory to minimize exposure and ensure a

safe laboratory environment.

Handling
Designated Area: All handling of Flesinoxan hydrochloride, especially in its powdered

form, should be conducted in a designated area, such as a chemical fume hood or a

biological safety cabinet, to control airborne particles.

Weighing: When weighing the powder, use a containment balance enclosure or a powder-

containment hood.

Solution Preparation: Prepare solutions in a chemical fume hood. When dissolving, add the

solvent to the powder slowly to avoid splashing.

Avoid Contamination: Do not eat, drink, or smoke in areas where Flesinoxan hydrochloride
is handled.[5]

Hygiene: Wash hands thoroughly with soap and water before and after handling the

compound, even if gloves were worn.[5]

Storage
Container: Store Flesinoxan hydrochloride in its original, tightly sealed container in a cool,

dry, and dark place.[3]

Segregation: Store separately from incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Emergency Procedures: Spill and Disposal Plans
Spill Cleanup
In the event of a spill, immediate and appropriate action is crucial.
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Evacuate: Immediately alert others in the area and evacuate the contaminated space.

Ventilate: If safe to do so, increase ventilation to the area.

Secure the Area: Restrict access to the spill area.

Don PPE: Before re-entering the area, don the appropriate PPE as listed above, including

respiratory protection.

Containment: For liquid spills, contain the spill using absorbent pads or spill pillows. For

powder spills, gently cover with a damp paper towel to avoid generating dust.

Cleanup:

Liquid Spill: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed, labeled hazardous waste container.

Powder Spill: Carefully wipe up the dampened material and place it in a sealed, labeled

hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a

thorough rinse with water.

Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

Disposal Plan
All Flesinoxan hydrochloride waste, including unused product, contaminated materials, and

empty containers, must be disposed of as hazardous chemical waste.

Collection: Collect all waste in a designated, labeled, and sealed hazardous waste container.

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name.

Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.[5]

[6] Do not dispose of it in the regular trash or pour it down the drain.[7][8] If available, utilize

a drug take-back program for disposal.[7]
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Visual Protocols
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Experimental Workflow for Handling Flesinoxan Hydrochloride
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Flesinoxan Hydrochloride (5-HT1A Receptor Agonist) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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